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Compound of Interest

Compound Name: SJ6986

Cat. No.: B8191667

Technical Support Center: SJ6986

This technical support center provides researchers, scientists, and drug development
professionals with best practices for the long-term storage and handling of SJ6986. It includes
troubleshooting guides and frequently asked questions (FAQSs) to address specific issues that
may be encountered during experiments.

Frequently Asked Questions (FAQS)

Q1: What is SJ6986 and what is its mechanism of action?

Al: SJ6986 is a potent, selective, and orally bioavailable GSPT1/2 molecular glue degrader.[1]
[21[3][41[5][6][7] It functions by inducing proximity between the E3 ubiquitin ligase Cereblon
(CRBN) and the target proteins GSPT1 and GSPT2.[5][8] This leads to the ubiquitination and
subsequent proteasomal degradation of GSPT1/2.[5]

Q2: How should | store SJ6986 upon receipt?

A2: Proper storage is critical to maintain the integrity and activity of SJ6986. Recommendations
for long-term storage of the compound in both solid form and in solution are summarized
below.

Data Presentation: Recommended Storage Conditions for SJ6986
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SR Storage Recommended Key
Temperature Duration Recommendations
Store in a tightly
sealed, light-protected
container. Allow the
ol 20°C Up to 3 years vial to equilibrate to
room temperature
before opening to
prevent moisture
condensation.
For shorter-term
storage, ensure the
4°C Up to 2 years container is tightly
sealed and protected
from light.
Aliquot into single-use
vials to avoid repeated
Stock Solution -80°C Up to 6 months freeze-thaw cycles.
Use freshly opened,
anhydrous DMSO for
reconstitution.[1]
Suitable for short-term
storage of aliquots.
-20°C Up to 1 month

Avoid repeated

freeze-thaw cycles.[1]

Q3: How do | prepare a stock solution of SJ69867

A3: SJ6986 is soluble in DMSO.[1][2][3] To prepare a stock solution, it is recommended to use
freshly opened, anhydrous DMSO as the compound's solubility can be significantly impacted
by moisture.[1][8] After reconstitution, it is best practice to aliquot the solution into single-use
vials to prevent degradation from repeated freeze-thaw cycles.[9]

Data Presentation: Stock Solution Preparation Table
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. . Volume of DMSO to add to  Volume of DMSO to add to
Desired Concentration

1 mg of SJ6986 5 mg of SJ6986
1 mM 2.0105 mL 10.0523 mL
5 mM 0.4021 mL 2.0105 mL
10 mM 0.2010 mL 1.0052 mL

(Based on a molecular weight
of 497.40 g/mol )[1]

Troubleshooting Guide

Q4: My experimental results are inconsistent or show reduced potency of SJ6986. What could
be the cause?

A4: Inconsistent results or reduced potency can stem from improper storage or handling of
SJ6986. Refer to the troubleshooting workflow below to diagnose the potential issue.

Mandatory Visualization: Troubleshooting Workflow for SJ6986
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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